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An In-depth Technical Guide to 3-Ethoxy-2-nitropyridine (CAS: 74037-50-6)

Abstract
3-Ethoxy-2-nitropyridine is a pivotal heterocyclic building block in modern organic synthesis.

Characterized by a pyridine core functionalized with an electron-withdrawing nitro group and an

electron-donating ethoxy group, this compound exhibits a unique reactivity profile that makes it

an invaluable intermediate.[1][2][3] It serves a crucial role in the development of complex

molecular architectures, particularly in the synthesis of active pharmaceutical ingredients (APIs)

and advanced agrochemicals.[1][2] This guide provides a comprehensive technical overview of

its synthesis, physicochemical properties, key chemical transformations, and applications,

tailored for researchers, chemists, and professionals in drug development and material

science.

Introduction: The Strategic Value of Substituted
Nitropyridines
Pyridine derivatives are ubiquitous in nature and pharmacology.[4] The strategic introduction of

functional groups onto the pyridine ring is a cornerstone of medicinal chemistry, allowing for the

fine-tuning of a molecule's steric and electronic properties to optimize biological activity. 3-
Ethoxy-2-nitropyridine (CAS 74037-50-6) is a prime example of such a strategically

functionalized intermediate. The presence of the nitro group at the 2-position significantly

influences the electron density of the ring, making it susceptible to specific transformations,
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while the ethoxy group at the 3-position modulates its solubility and reactivity.[1] This

combination makes it a versatile precursor for creating a diverse range of more complex

substituted pyridines.[1][5]

Physicochemical and Spectroscopic Profile
Accurate characterization is the foundation of reproducible chemical synthesis. The key

properties of 3-Ethoxy-2-nitropyridine are summarized below.

Property Value Source(s)

CAS Number 74037-50-6 [1][6][7][8]

Molecular Formula C₇H₈N₂O₃ [1][6][7][9]

Molecular Weight 168.15 g/mol [1][6][8][9]

Appearance Liquid or low-melting solid [6]

Melting Point 28-32°C [6]

Boiling Point 175°C @ 50 torr [6]

Density ~1.245 g/cm³ [6]

Flash Point 38°C [6]

Refractive Index ~1.537 [6]

Topological Polar Surface Area 67.9 Å² [9]

Synonyms
2-Nitro-3-ethoxypyridine,

Pyridine, 3-ethoxy-2-nitro-
[1][8][10]

Spectroscopic Data
Available spectral data confirms the structure of 3-Ethoxy-2-nitropyridine.[6]

¹H NMR (90 MHz, CDCl₃): Data is available and consistent with the assigned structure.[6]

Key signals would include a triplet and quartet for the ethoxy group and distinct signals for

the three aromatic protons on the pyridine ring.
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¹³C NMR (in CDCl₃): Data is available for structural confirmation.[6]

IR (Liquid Film): Infrared spectroscopy data is available, which would show characteristic

peaks for C-O, N-O (nitro group), and aromatic C-H stretches.[6]

Mass Spectrometry: The molecular ion peak would confirm the molecular weight.[6]

Synthesis and Mechanistic Insights
The most logical and widely employed route to 3-Ethoxy-2-nitropyridine is via the Williamson

ether synthesis, starting from its precursor, 3-hydroxy-2-nitropyridine.[11][12] This two-step

process is efficient and scalable.

Step 1: Synthesis of 3-Hydroxy-2-nitropyridine (CAS:
15128-82-2)
The precursor is prepared by the nitration of 3-hydroxypyridine. This reaction leverages the

directing effects of the hydroxyl group on the pyridine ring.
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Synthesis of 3-Hydroxy-2-nitropyridine

3-Hydroxypyridine

3-Hydroxy-2-nitropyridine

Nitration

KNO₃ / Acetic Anhydride
or

Fuming HNO₃ / H₂SO₄

Williamson Ether Synthesis of 3-Ethoxy-2-nitropyridine

3-Hydroxy-2-nitropyridine
Potassium/Sodium

2-nitropyridin-3-olate
(Intermediate)

Deprotonation

Base
(e.g., K₂CO₃, NaH)

3-Ethoxy-2-nitropyridine
SN2 Attack

Ethylating Agent
(e.g., Ethyl Iodide, Ethyl Bromide)
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Key Synthetic Transformation

3-Ethoxy-2-nitropyridine

2-Amino-3-ethoxypyridine

Reduction

Reducing Agent
(e.g., H₂, Pd/C; Fe/HCl; SnCl₂)

Fused Heterocycles
(e.g., Pyrido[2,3-d]pyrimidines)

Cyclocondensation
Reactions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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